Cas no 2825006-10-6 (2-[1-(1H-1,2,4-triazol-1-yl)cyclopropyl]acetic acid hydrochloride)

• Product Name: 2-[1-(1H-1,2,4-triazol-1-yl)cyclopropyl]acetic acid hydrochloride
• CAS No: 2825006-10-6
• MF: C₇H₁₀ClN₃O₂
• MW: 203.626200199127
• CID: 6030300
• PubChem ID: 165817333
• Update Time: 2025-06-15

2-[1-(1H-1,2,4-triazol-1-yl)cyclopropyl]acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[1-(1H-1,2,4-triazol-1-yl)cyclopropyl]acetic acid hydrochloride
• 2825006-10-6
• EN300-37471049

• Inchi： 1S/C7H9N3O2.ClH/c11-6(12)3-7(1-2-7)10-5-8-4-9-10;/h4-5H,1-3H2,(H,11,12);1H
• InChI Key： GNWWZSVNQREFJL-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1(CC1)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 203.0461543g/mol
• Monoisotopic Mass: 203.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Additional information on 2-[1-(1H-1,2,4-triazol-1-yl)cyclopropyl]acetic acid hydrochloride

Introduction to 2-[1-(1H-1,2,4-triazol-1-yl)cyclopropyl]acetic acid hydrochloride (CAS No. 2825006-10-6)

2-[1-(1H-1,2,4-triazol-1-yl)cyclopropyl]acetic acid hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2825006-10-6, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, particularly the presence of a cyclopropyl group and a 1H-1,2,4-triazole moiety, make it a valuable candidate for further investigation in drug discovery.

The chemical structure of 2-[1-(1H-1,2,4-triazol-1-yl)cyclopropyl]acetic acid hydrochloride consists of an acetic acid derivative linked to a cyclopropyl ring, which is further substituted with a 1H-1,2,4-triazole ring. This triazole ring is known for its ability to interact with various biological targets, making it a common scaffold in medicinal chemistry. The combination of these structural elements suggests potential applications in the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of heterocyclic compounds for their pharmacological properties. The triazole ring, in particular, has been extensively studied due to its versatility in forming hydrogen bonds and its ability to modulate biological pathways. 2-[1-(1H-1,2,4-triazol-1-yl)cyclopropyl]acetic acid hydrochloride represents an innovative approach to leveraging these properties for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The cyclopropyl group introduces steric hindrance, which can be exploited to fine-tune the binding properties of the final drug candidate. Additionally, the acetic acid moiety provides a polar surface that can interact with biological targets such as enzymes and receptors. These features make 2-[1-(1H-1,2,4-triazol-1-yl)cyclopropyl]acetic acid hydrochloride a versatile building block for medicinal chemists.

Recent studies have highlighted the importance of structure-based drug design in optimizing therapeutic efficacy. The unique structural motifs present in 2-[1-(1H-1,2,4-triazol-1-yl)cyclopropyl]acetic acid hydrochloride offer opportunities to develop molecules with enhanced selectivity and reduced side effects. For instance, computational modeling has shown that the triazole ring can effectively bind to specific pockets on target proteins, suggesting its potential as a pharmacophore.

The synthesis of 2-[1-(1H-1,2,4-triazol-1-yl)cyclopropyl]acetic acid hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex framework of this compound. These methods not only enhance efficiency but also allow for greater control over regioselectivity and stereoselectivity.

In addition to its synthetic significance, 2-[1-(1H-1,2,4-triazol-1-yl)cyclopropyl]acetic acid hydrochloride has shown promise in preclinical studies as a potential lead compound for various therapeutic applications. Preliminary data indicate that it may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. These findings underscore the importance of continued research into this compound and its derivatives.

The development of novel drugs often relies on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of 2-[1-(1H-1,2,4-triazol-1-yl)cyclopropyl]acetic acid hydrochloride exemplifies this collaborative approach by integrating synthetic chemistry with biological evaluation. Such efforts are crucial for translating laboratory discoveries into viable therapeutic solutions.

The future prospects for 2-[1-(1H-1,2,4-triazol-1-yl)cyclopropyl]acetic acid hydrochloride are promising given its unique structural features and potential biological activities. Further research is warranted to explore its pharmacokinetic properties and to identify new applications in drug development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.